Cas no 2117453-41-3 (2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid)

• Product Name: 2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid
• CAS No: 2117453-41-3
• MF: C₇H₇F₃N₂O₃
• MW: 224.137292146683
• CID: 6262721
• PubChem ID: 137549974
• Update Time: 2025-06-11

2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid
• EN300-1931977
• IXRFBJFJIXBIDU-UHFFFAOYSA-N
• 2117453-41-3
• 2-[2-Methyl-5-(trifluoromethyl)pyrazol-3-yl]oxyacetic acid
• 2-{[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]oxy}acetic acid
• SCHEMBL20797272

• Inchi： 1S/C7H7F3N2O3/c1-12-5(15-3-6(13)14)2-4(11-12)7(8,9)10/h2H,3H2,1H3,(H,13,14)
• InChI Key： IXRFBJFJIXBIDU-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N(C)N=1)OCC(=O)O)(F)F

Computed Properties

• Exact Mass: 224.04087658g/mol
• Monoisotopic Mass: 224.04087658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Additional information on 2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid

Comprehensive Overview of 2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid (CAS No. 2117453-41-3)

In the realm of specialty chemicals, 2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid (CAS No. 2117453-41-3) has garnered significant attention due to its unique structural properties and versatile applications. This compound, characterized by its pyrazole core and trifluoromethyl group, is a subject of interest in pharmaceutical research, agrochemical development, and material science. Its molecular formula, C₇H₇F₃N₂O₃, underscores its potential as a building block for innovative solutions in synthetic chemistry.

The 1-methyl-3-(trifluoromethyl)-1H-pyrazole moiety in this compound is particularly noteworthy. Trifluoromethyl groups are known for their electron-withdrawing properties, which can enhance the bioavailability and metabolic stability of molecules. This makes 2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid a valuable intermediate in the design of drug candidates and agrochemicals. Researchers are increasingly exploring its role in modulating biological activity, especially in the context of enzyme inhibition and receptor binding.

From an industrial perspective, the demand for fluorinated compounds like 2117453-41-3 is rising, driven by their applications in crop protection and pharmaceutical formulations. The compound's acetic acid derivative further expands its utility, enabling conjugation with other functional groups to create tailored molecules. This adaptability aligns with current trends in green chemistry, where efficiency and sustainability are paramount.

One of the most searched questions about this compound revolves around its synthesis and purity standards. Laboratories and manufacturers prioritize high-purity 2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid to ensure reproducibility in downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are employed to verify its structural integrity and purity, addressing concerns raised by quality-conscious buyers.

Another hot topic is the compound's potential in personalized medicine and bioconjugation. Its reactive carboxylic acid group allows for facile attachment to biomolecules, making it a candidate for prodrug development and targeted drug delivery systems. This aligns with the growing interest in precision medicine, where molecular specificity is key to therapeutic success.

In the agrochemical sector, 2117453-41-3 is explored for its herbicidal and fungicidal properties. The trifluoromethylpyrazole scaffold is known to disrupt metabolic pathways in pests, offering a potential alternative to conventional pesticides. With increasing regulatory scrutiny on environmental impact, this compound's efficacy at lower doses is a significant advantage.

For researchers and procurement specialists, understanding the storage conditions and handling protocols of 2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid is critical. Stability studies indicate that it should be stored in a cool, dry environment, away from light and moisture, to prevent degradation. This information is often sought after in material safety data sheets (MSDS) and technical bulletins.

The compound's role in material science is another area of exploration. Its ability to form hydrogen bonds and coordination complexes makes it a candidate for designing functional materials, such as metal-organic frameworks (MOFs) or polymeric coatings. These applications are particularly relevant in industries focusing on advanced materials and nanotechnology.

As the scientific community continues to investigate 2117453-41-3, its patent landscape is also evolving. Recent filings highlight its use in innovative formulations and process technologies, reflecting its commercial potential. Companies are keen to monitor these developments to stay ahead in competitive markets.

In summary, 2-{1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yloxy}acetic acid (CAS No. 2117453-41-3) represents a convergence of chemistry, biology, and materials science. Its multifaceted applications, from drug discovery to sustainable agriculture, make it a compound of enduring relevance. By addressing common queries and aligning with industry trends, this overview aims to serve as a reliable resource for professionals navigating the complexities of specialty chemicals.